Cas no 2094705-28-7 (5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide
• CAS No: 2094705-28-7
• MF: C₁₃H₇Cl₃N₄O
• MW: 341.579879045486
• CID: 6203762
• PubChem ID: 122157697
• Update Time: 2025-11-06

5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[cyano-(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide
• EN300-26686862
• 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide
• 2094705-28-7
• AKOS033276980
• Z1344933168

• Inchi： 1S/C13H7Cl3N4O/c14-8-3-1-2-7(11(8)16)10(4-17)20-13(21)12-9(15)5-18-6-19-12/h1-3,5-6,10H,(H,20,21)
• InChI Key： AHQZCQLZMRLOSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)NC(C1C(=CN=CN=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 339.968544g/mol
• Monoisotopic Mass: 339.968544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.7Ų

Additional information on 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide

Introduction to 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide (CAS No. 2094705-28-7)

5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide, with the CAS number 2094705-28-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a chloro group, a cyano-substituted benzyl moiety, and a pyrimidine core, contribute to its unique chemical and biological characteristics.

The compound's molecular structure is characterized by a pyrimidine ring substituted at the 4-position with a carboxamide group. This substitution pattern is particularly interesting from a medicinal chemistry perspective, as it can influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of multiple halogen atoms, specifically chlorine atoms at different positions on the benzyl group and another chlorine atom on the pyrimidine ring, enhances its reactivity and potential for further chemical modifications.

In recent years, there has been growing interest in developing novel pyrimidine derivatives as potential therapeutic agents. Pyrimidine-based compounds are known for their role in various biological processes, including DNA synthesis and repair. The structural motif of 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide makes it a promising candidate for further investigation in drug discovery programs.

One of the key aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The cyano group attached to the benzyl moiety can be further functionalized through various chemical reactions, such as hydrolysis or reduction, to yield different derivatives with tailored biological activities. This flexibility in structural modification allows researchers to explore multiple avenues in optimizing the compound's pharmacological profile.

Recent studies have highlighted the importance of halogenated pyrimidines in medicinal chemistry. Compounds containing halogen atoms are often more potent and have improved pharmacokinetic properties compared to their non-halogenated counterparts. The presence of chlorine atoms in 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide is likely to contribute to its binding affinity and selectivity towards biological targets.

The carboxamide group at the 4-position of the pyrimidine ring is another critical feature that influences the compound's behavior. Carboxamide functionalities are known to enhance solubility and metabolic stability, which are crucial factors for drug candidates. Additionally, this group can participate in hydrogen bonding interactions with biological targets, potentially increasing the compound's binding affinity.

From a synthetic chemistry perspective, 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functionalization of the pyrimidine ring and introduction of the cyano-substituted benzyl moiety. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are likely employed to achieve high yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored in agrochemicals or as an intermediate in the synthesis of other specialty chemicals. The versatility of its structural framework allows for diverse modifications that could lead to novel products with unique properties.

In conclusion, 5-chloro-N-[cyano(2,3-dichlorophenyl)methyl]pyrimidine-4-carboxamide (CAS No. 2094705-28-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at developing new therapeutic agents.